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Introduction

FMP-API-1 is a small molecule that acts as an inhibitor of the interaction between A-kinase
anchoring proteins (AKAPSs) and protein kinase A (PKA).[1][2][3][4][5] This compound binds to
an allosteric site on the regulatory (R) subunits of PKA, leading to a dual effect: the disruption
of the AKAP-PKA complex and the activation of PKA.[1][2][3][6] This unique mechanism of
action makes FMP-API-1 a valuable tool for studying compartmentalized cAMP/PKA signaling
and its role in various cellular processes. These application notes provide an overview of the in
vitro use of FMP-API-1, including recommended dosage and concentration ranges, and
detailed experimental protocols.

Mechanism of Action

FMP-API-1 functions by binding to an allosteric site on the PKA regulatory subunits (Rlla and
RIIB), a region distinct from the canonical AKAP binding domain.[1][2] This binding induces a
conformational change that both prevents the interaction with AKAPs and releases the catalytic
(C) subunits of PKA, resulting in its activation.[1][6] This selective interference with
compartmentalized PKA signaling allows for the targeted investigation of AKAP-mediated
cellular events.

Quantitative Data Summary
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The following table summarizes the effective concentrations of FMP-API-1 used in various in
vitro studies. These values can serve as a starting point for experimental design.

Concentration  Incubation Observed

Cell Type . Reference
Range Time Effect

Renal Cortical Increased PKA

Collecting Duct 100 - 1500 uM 1 hour and AQP2 [7]

Cells (mpkCCD) activity.

Neonatal Rat Disruption of

Cardiac 100 pM Not Specified AKAP-PKA [6]

Myocytes interaction.

Disruption of
HEK293 Cells 100 uM Not Specified AKAP-PKA [6]

interaction.

Note: The derivative FMP-API-1/27 has been shown to inhibit the interaction between Rlla and
an AKAP18d6-derived peptide with an IC50 of 10.7 + 1.8 uM in a cell-free assay.[2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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